Cas no 2412424-04-3 (ethyl trans-4-ethylpyrrolidine-3-carboxylate;hydrochloride)

• Product Name: ethyl trans-4-ethylpyrrolidine-3-carboxylate;hydrochloride
• CAS No: 2412424-04-3
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD30723483
• CID: 5294802
• PubChem ID: 135392845
• Update Time: 2026-03-10

ethyl trans-4-ethylpyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ETHYL TRANS-4-ETHYLPYRROLIDINE-3-CARBOXYLATE HCL
• P18718
• ETHYLTRANS-4-ETHYLPYRROLIDINE-3-CARBOXYLATEHCL
• ethyl trans-4-ethylpyrrolidine-3-carboxylate;hydrochloride
• PS-19948
• rel-(3R,4R)-Ethyl 4-ethylpyrrolidine-3-carboxylate hydrochloride
• SCHEMBL23628738
• 2227199-26-8
• Ethyltrans-4-ethylpyrrolidine-3-carboxylatehydrochloride
• 2412424-04-3

• MDL： MFCD30723483
• Inchi： 1S/C9H17NO2.ClH/c1-3-7-5-10-6-8(7)9(11)12-4-2;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8-;/m0./s1
• InChI Key： LWXLZSXLERPORQ-WSZWBAFRSA-N
• SMILES： Cl.O(CC)C([C@H]1CNC[C@@H]1CC)=O

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Additional information on ethyl trans-4-ethylpyrrolidine-3-carboxylate;hydrochloride

Introduction to Ethyl trans-4-ethylpyrrolidine-3-carboxylate Hydrochloride (CAS No. 2412424-04-3)

Ethyl trans-4-ethylpyrrolidine-3-carboxylate hydrochloride, identified by its CAS number 2412424-04-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The ethyl ester functionality and the hydrochloride salt form contribute to its stability and bioavailability, making it a promising candidate for further investigation.

The molecular structure of ethyl trans-4-ethylpyrrolidine-3-carboxylate hydrochloride consists of a pyrrolidine ring substituted with an ethyl group at the 4-position and a carboxylate ester at the 3-position. The presence of the hydrochloride salt enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility profile makes it suitable for various drug delivery systems, including oral and injectable medications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The pyrrolidine scaffold is known for its ability to interact with biological targets, making it a valuable building block in medicinal chemistry. Research has shown that derivatives of pyrrolidine have potential applications in treating conditions such as epilepsy, depression, and neurodegenerative diseases.

The synthesis of ethyl trans-4-ethylpyrrolidine-3-carboxylate hydrochloride involves multi-step organic reactions, including condensation, esterification, and salt formation. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial in characterizing the compound's structure and purity.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new therapeutic applications. Preliminary studies suggest that it may have inhibitory effects on certain enzymes involved in inflammation and pain signaling. These findings open up possibilities for developing novel anti-inflammatory and analgesic drugs.

The pharmacokinetic properties of ethyl trans-4-ethylpyrrolidine-3-carboxylate hydrochloride have also been studied extensively. Its stability under different pH conditions and its ability to cross the blood-brain barrier make it an attractive candidate for central nervous system (CNS) drugs. Additionally, its metabolic pathways have been investigated to understand how it is processed by the body, which is essential for optimizing dosages and minimizing side effects.

In conclusion, ethyl trans-4-ethylpyrrolidine-3-carboxylate hydrochloride (CAS No. 2412424-04-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties make it a promising candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in the discovery of new treatments for various diseases.